3-Chloro-5-(3-hydroxyphenyl)phenol

• IUPAC Name: 3-chloro-5-(3-hydroxyphenyl)phenol
• InChI: InChI=1S/C12H9ClO2/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7,14-15H
• InChI Key: VDMSTQBQOFTYMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C12H9ClO2
• DSSTOX Substance ID: DTXSID80685839
• Molecular Weight: 220.65 g/mol
• CAS No.: 1261955-23-0

Description

3-Chloro-5-(3-hydroxyphenyl)phenol is a chlorinated phenolic compound characterized by a hydroxyl group at the 3-position of one phenyl ring and a chlorine atom at the 3-position of another phenyl ring. Chlorophenols are widely studied for their roles in protein aggregation inhibition (e.g., α-synuclein in Parkinson’s disease) and antimicrobial activity, though their environmental persistence and toxicity require careful handling .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(3-hydroxyphenyl)phenol can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an aryl boronic acid. This reaction is known for its mild reaction conditions and high functional group tolerance .

Industrial Production Methods

In industrial settings, the production of 3-Chloro-5-(3-hydroxyphenyl)phenol may involve large-scale Suzuki–Miyaura coupling reactions. The reaction conditions are optimized to ensure high yield and purity of the product. The use of efficient catalysts and reagents is crucial in industrial production to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(3-hydroxyphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hydroxy derivatives.

Substitution: Various substituted phenolic compounds.

Scientific Research Applications

3-Chloro-5-(3-hydroxyphenyl)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(3-hydroxyphenyl)phenol involves its interaction with various molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, affecting their structure and function. The chlorine atom can participate in halogen bonding, further influencing the compound’s biological activity. These interactions can lead to various biological effects, such as antimicrobial and antioxidant activities .

Comparison with Similar Compounds

Research Findings and Data Gaps

• Protein Aggregation Studies: Turbidity assays (360 nm) indicate that chlorophenols like compound 3 and 15 reduce α-synuclein aggregation by 40–60% after 30 days, comparable to RS-0406 .
• Structural-Activity Relationships (SAR) : Hydroxyl groups enhance binding to fibrils, while halogen atoms (Cl, F) improve metabolic stability .
• Data Gaps : Exact EC₅₀ values for the target compound and its pharmacokinetic profile (e.g., half-life, clearance) remain unstudied.